GFB-204
Description
GFB-204 is a calixarene derivative that is a potent and selective inhibitor of VEGFR and PDGFR tyrosine phosphorylation. G FB-204 had been shown through several in-vivo and in-vitro studies to bind to VEGF and PDGF, block binding of VEGF and PDGF to their receptors and subsequently inhibit Flk-1 and PDGFR tyrosine phosphorylation and stimulation of the protein kinases Erk1, Erk2, and AKT and the signal transducer and activator of transcription STAT3. Since tumor angiogenesis depends on VEGF for initiation and PDGF for maintenance of blood vessels, an agent which suppresses the functions of both VEGF and PDGF would potentially be more effective in tumor control that an agent which targets only one of these two growth factors. Preclinical studies have also shown that GFB-204 inhibits capillary network formation in a dose-response manner and inhibits VEGF-dependent human brain endothelial cell migration. A lung xenograft study in mice has shown that GFB-204 is active in a dose dependent manner.
Scientific Research Applications
Angiogenesis and Tumorigenesis Inhibition
GFB-204, a novel synthetic molecule, has been identified for its ability to bind both PDGF and VEGF, crucial factors in angiogenesis. This molecule blocks the binding of PDGF and VEGF to their receptors, inhibiting key processes like endothelial cell migration and capillary network formation. In vivo studies have demonstrated that GFB-204 can effectively suppress human tumor growth and angiogenesis, indicating its potential as a therapeutic agent in cancer treatment (Sun et al., 2004).
properties
Product Name |
GFB-204 |
|---|---|
Molecular Formula |
C13H16F3NO2 |
Appearance |
Solid powder |
synonyms |
GFB204; GFB-204; GFB 204.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
